Cas no 150530-25-9 ((4-fluorophenyl)methylboronic acid)

• Product Name: (4-fluorophenyl)methylboronic acid
• CAS No: 150530-25-9
• MF: C₇H₈BFO₂
• MW: 153.946625709534
• CID: 99856
• PubChem ID: 45090593
• Update Time: 2025-11-06

(4-fluorophenyl)methylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[(4-fluorophenyl)methyl]- (9CI)
• (4-fluorophenyl)methylboronic acid
• Boronic acid, B-[(4-fluorophenyl)methyl]-
• 4-fluoro-benzylboronic acid
• (4-Fluorobenzyl)boronic acid
• AKOS013013293
• [(4-fluorophenyl)methyl]boronic acid
• CS-0304658
• 150530-25-9
• Boronic acid, [(4-fluorophenyl)methyl]- (9CI)
• SCHEMBL3568612
• DTXSID10666656
• EN300-135062
• KTKLYQCTDXMMLB-UHFFFAOYSA-N

• Inchi： 1S/C7H8BFO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,10-11H,5H2
• InChI Key： KTKLYQCTDXMMLB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CB(O)O

Computed Properties

• Exact Mass: 153.06374
• Monoisotopic Mass: 154.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46
• LogP: 0.64660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (4-fluorophenyl)methylboronic acid

Comprehensive Guide to (4-Fluorophenyl)methylboronic Acid (CAS No. 150530-25-9): Properties, Applications, and Industry Insights

(4-Fluorophenyl)methylboronic acid (CAS No. 150530-25-9) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its fluorophenyl and boronic acid functional groups, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure enables the formation of carbon-carbon bonds, making it indispensable for constructing complex molecular architectures.

The growing demand for fluorinated boronic acids like (4-fluorophenyl)methylboronic acid is driven by their stability, reactivity, and compatibility with diverse reaction conditions. Researchers frequently search for "boronic acid applications in drug synthesis" or "CAS 150530-25-9 supplier," reflecting its commercial and scientific relevance. Recent studies highlight its potential in targeted cancer therapies, where fluorine-containing compounds enhance bioavailability and metabolic stability.

From a synthetic perspective, (4-fluorophenyl)methylboronic acid exhibits excellent solubility in common organic solvents such as THF, DMSO, and methanol, facilitating its use in high-throughput screening and parallel synthesis. Its crystalline form and high purity grades (≥97%) are critical for reproducibility in medicinal chemistry projects. Industry trends show increased interest in "green chemistry alternatives for boronic acids," prompting innovations in sustainable production methods for this compound.

Beyond pharmaceuticals, CAS 150530-25-9 finds applications in OLED materials and polymeric sensors, leveraging the fluorophenyl group's electron-withdrawing properties. Queries like "how to store boronic acids" underscore the need for proper handling—typically under inert atmospheres to prevent protodeboronation. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to verify its structural integrity.

In summary, (4-fluorophenyl)methylboronic acid (CAS No. 150530-25-9) bridges multiple scientific disciplines, answering market needs for precision synthesis and functional materials. Its alignment with AI-driven molecular design trends and bioisostere strategies ensures enduring relevance in both academic and industrial settings.